![molecular formula C15H18BrN3O2S B2821799 1-((2-bromophenyl)sulfonyl)-3-(1-methyl-1H-pyrazol-3-yl)piperidine CAS No. 2034557-44-1](/img/structure/B2821799.png)
1-((2-bromophenyl)sulfonyl)-3-(1-methyl-1H-pyrazol-3-yl)piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-((2-bromophenyl)sulfonyl)-3-(1-methyl-1H-pyrazol-3-yl)piperidine, also known as BPP, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BPP is a piperidine derivative that has been synthesized using various methods, including the use of palladium-catalyzed coupling reactions.
Scientific Research Applications
Synthesis and Biological Activities
Antimicrobial Activity : Studies on heterocyclic compounds based on the sulfonamide group have demonstrated significant antimicrobial properties. For instance, the synthesis of new heterocycles based on sulfonamide and their evaluation against various microbial strains have indicated promising antimicrobial effects (El‐Emary, Al-muaikel, & Moustafa, 2002). Similarly, activated nitriles in heterocyclic chemistry have led to the facile synthesis of pyrimidine and pyrazolopyrimidine derivatives containing the sulfonyl moiety, with some showing notable antimicrobial activity (Ammar, Saleh, Micky, Abbas, & El-Gaby, 2004).
Anticancer Activity : The synthesis of propanamide derivatives bearing piperidinyl-1,3,4-oxadiazole and their evaluation as anticancer agents revealed compounds with low IC50 values, indicating strong anticancer potential against certain cancer cell lines (Rehman et al., 2018). Another study on di- and trifunctional substituted 1,3-thiazoles highlighted their anticancer activity, showing significant efficacy across various cancer cell lines (Turov, 2020).
Physicochemical Properties and Biological Activities : Research on anthranilic diamides incorporating sulfilimido and sulfoximido functionalities presented compounds with notable efficacy and correlation between insecticidal activities and physical properties, suggesting the potential for developing new crop-protecting agents (Lim, Lee, & Park, 2019).
properties
IUPAC Name |
1-(2-bromophenyl)sulfonyl-3-(1-methylpyrazol-3-yl)piperidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18BrN3O2S/c1-18-10-8-14(17-18)12-5-4-9-19(11-12)22(20,21)15-7-3-2-6-13(15)16/h2-3,6-8,10,12H,4-5,9,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IUOQXYWXZUZJHC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC(=N1)C2CCCN(C2)S(=O)(=O)C3=CC=CC=C3Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18BrN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.